Cas no 1210907-99-5 (2-fluoro-1,3-thiazol-5-amine)

• Product Name: 2-fluoro-1,3-thiazol-5-amine
• CAS No: 1210907-99-5
• MF: C₃H₃FN₂S
• MW: 118.132722139359
• CID: 1211838
• PubChem ID: 68751306
• Update Time: 2025-05-24

2-fluoro-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1,3-thiazol-5-amine
• 2-Fluorothiazol-5-amine
• 1210907-99-5
• EN300-1294565
• SCHEMBL3703503
• CS-0456954
• 2-fluoro-1,3-thiazol-5-amine

• Inchi： 1S/C3H3FN2S/c4-3-6-1-2(5)7-3/h1H,5H2
• InChI Key： AVFOXWWYXPGFSI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1N)F

Computed Properties

• Exact Mass: 118.00009744g/mol
• Monoisotopic Mass: 118.00009744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-fluoro-1,3-thiazol-5-amine

Exploring the Potential of 2-Fluoro-1,3-thiazol-5-amine (CAS No. 1210907-99-5) in Modern Pharmaceutical and Agrochemical Applications

In the rapidly evolving fields of medicinal chemistry and agrochemical research, 2-fluoro-1,3-thiazol-5-amine (CAS No. 1210907-99-5) has emerged as a compound of significant interest. This heterocyclic amine, featuring a fluorine-substituted thiazole ring, is gaining attention for its unique structural properties and versatile applications. Researchers are increasingly focusing on fluorinated thiazole derivatives due to their enhanced bioavailability and metabolic stability, making them valuable building blocks in drug discovery and crop protection.

The presence of both fluorine and amine functional groups in 2-fluoro-1,3-thiazol-5-amine contributes to its remarkable chemical behavior. Fluorine's strong electronegativity often improves a compound's lipophilicity and membrane permeability, while the amine group provides a handle for further derivatization. These characteristics have led to growing interest in thiazole-based drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies suggest potential applications in addressing antibiotic resistance, a critical global health concern.

From a synthetic chemistry perspective, 1210907-99-5 represents an important intermediate for constructing more complex molecular architectures. The compound's reactivity patterns are being extensively studied, with particular focus on regioselective functionalization of the thiazole ring. Pharmaceutical chemists are exploring its use in creating targeted therapeutics for various conditions, while agricultural scientists investigate its potential as a precursor for novel crop protection agents with improved environmental profiles.

The growing demand for fluorine-containing pharmaceuticals has significantly increased research into compounds like 2-fluoro-1,3-thiazol-5-amine. Approximately 20-25% of currently marketed drugs contain fluorine, highlighting the importance of such building blocks. This trend aligns with industry needs for bioisosteric replacements and metabolic stability enhancers, addressing common challenges in drug development such as rapid clearance and poor absorption.

Analytical characterization of CAS 1210907-99-5 typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help establish the compound's purity and confirm its structural features, which is crucial for ensuring reproducibility in research applications. The compound's stability under various conditions is another active area of investigation, particularly for process chemistry applications.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic routes to fluoro-thiazole derivatives. This includes exploring catalytic fluorination methods and atom-economical transformations that minimize waste generation. Such approaches address growing environmental concerns while maintaining the compound's utility in various applications.

The potential of 2-fluoro-1,3-thiazol-5-amine extends to material science applications as well. Its electronic properties make it interesting for developing organic electronic materials and functional coatings. The compound's ability to participate in hydrogen bonding and its moderate dipole moment contribute to these emerging applications.

As research continues, 1210907-99-5 is proving valuable in fragment-based drug discovery approaches. Its relatively small size yet rich functionality makes it an excellent candidate for molecular docking studies and structure-activity relationship investigations. This aligns with current trends in computational chemistry and AI-assisted drug design, where such building blocks are increasingly important.

Quality control standards for 2-fluoro-1,3-thiazol-5-amine continue to evolve as its applications expand. Analytical methods development focuses on detecting and quantifying potential impurities, ensuring the compound meets the stringent requirements of pharmaceutical applications. This includes establishing appropriate storage conditions and handling protocols to maintain stability.

The future outlook for CAS No. 1210907-99-5 appears promising, with ongoing research uncovering new potential applications. Its combination of fluorine substitution and heterocyclic amine functionality positions it as a versatile intermediate that could contribute to advancements in multiple scientific disciplines. As synthetic methodologies improve and our understanding of structure-property relationships deepens, this compound will likely play an increasingly important role in developing innovative solutions to complex challenges in healthcare and agriculture.